Cas no 41226-26-0 (Benzofuran, 4,7-dimethoxy-6-(2-dimethylaminopropoxy)-5-(p-methoxycinnamoyl)-, oxalate)

41226-26-0 structure
Product name:Benzofuran, 4,7-dimethoxy-6-(2-dimethylaminopropoxy)-5-(p-methoxycinnamoyl)-, oxalate
CAS No:41226-26-0
MF:C27H31NO10
MW:529.535748720169
CID:2634794
Benzofuran, 4,7-dimethoxy-6-(2-dimethylaminopropoxy)-5-(p-methoxycinnamoyl)-, oxalate Chemical and Physical Properties
Names and Identifiers
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- 3-[[4,7-dimethoxy-5-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]-1-benzofuran-6-yl]oxy]propyl-dimethylazanium,2-hydroxy-2-oxoacetate
- Benzofuran, 4,7-dimethoxy-6-(2-dimethylaminopropoxy)-5-(p-methoxycinnamoyl)-, oxalate
- 4,7-Dimethoxy-6-(2-dimethylaminopropoxy)-5-(p-methoxycinnamoyl)benzofuran oxalate
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- Inchi: 1S/C25H29NO6.C2H2O4/c1-26(2)14-6-15-31-24-21(20(27)12-9-17-7-10-18(28-3)11-8-17)22(29-4)19-13-16-32-23(19)25(24)30-5;3-1(4)2(5)6/h7-13,16H,6,14-15H2,1-5H3;(H,3,4)(H,5,6)/b12-9+;
- InChI Key: GJRLUAOXRQMHFJ-NBYYMMLRSA-N
- SMILES: O(C1C(=C2C(C=CO2)=C(C=1C(/C=C/C1C=CC(=CC=1)OC)=O)OC)OC)CCC[NH+](C)C.OC(C(=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 681
- Topological Polar Surface Area: 149
Benzofuran, 4,7-dimethoxy-6-(2-dimethylaminopropoxy)-5-(p-methoxycinnamoyl)-, oxalate Related Literature
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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